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Compound of Interest

Compound Name:
2-(2-Methyl-1,3-dioxolan-2-

yl)ethanamine

Cat. No.: B118650 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-(2-Methyl-1,3-dioxolan-2-
yl)ethanamine

This guide provides comprehensive safety and handling information for 2-(2-Methyl-1,3-
dioxolan-2-yl)ethanamine, intended for researchers, scientists, and professionals in drug

development. The following sections detail the hazards, protective measures, and emergency

procedures associated with this compound.

Hazard Identification and Classification
Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H319: Causes serious eye irritation.[2][3][4]

H361: Suspected of damaging fertility or the unborn child.

H412: Harmful to aquatic life with long-lasting effects.[1]

H227: Combustible liquid.
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Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below. These statements cover prevention, response, storage, and disposal.[4][5]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 2-(2-Methyl-1,3-dioxolan-2-
yl)ethanamine and related dioxolane compounds is presented below.

Property Value Source

Molecular Formula C6H13NO2 [1]

Molecular Weight 131.17 g/mol [1]

Boiling Point 82 - 83 °C [3]

Flash Point -2 °C (closed cup) [3]

Density 0.982 g/cm3 at 25 °C [3]

Vapor Pressure 57.3 hPa at 20 °C [3]

Lower Explosion Limit 1.9 %(V) [3]

Toxicological Information
Acute Toxicity:

Oral LD50 (Rat): 2,900 mg/kg.[3]

Skin Corrosion/Irritation:

Causes skin irritation.[2][3]

Serious Eye Damage/Eye Irritation:

Causes serious eye irritation.[2][3][4]

Reproductive Toxicity:

Suspected of damaging fertility or the unborn child.
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Specific Target Organ Toxicity (Single Exposure):

May cause respiratory irritation.[3]

Handling and Storage
Safe Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.

Avoid contact with skin, eyes, and clothing.[5][6] Do not breathe vapors or mists.[5][6]

Wash hands thoroughly after handling.[5][7]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2][4][5]

Use only non-sparking tools and take precautionary measures against static discharge.[4][5]

Use in a well-ventilated area.[5][6] Local exhaust ventilation may be necessary.[2][7]

Storage:

Store in a cool, well-ventilated place.[3][5]

Keep the container tightly closed.[3][5]

Store locked up.[3][5]

Incompatible materials include strong oxidizing agents and strong acids.[5]

Personal Protective Equipment (PPE)
The selection of appropriate personal protective equipment is crucial to minimize exposure.

The following diagram illustrates a general workflow for PPE selection.
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Figure 1. PPE Selection Workflow for Handling 2-(2-Methyl-1,3-dioxolan-2-yl)ethanamine.

Detailed PPE Specifications:

Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][8] A face shield

may be necessary in situations with a high potential for splashing.[2][9]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

[8] Gloves must be inspected prior to use, and proper glove removal technique should be

followed.[6] Contaminated gloves should be disposed of in accordance with applicable laws

and good laboratory practices.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[8] A government-

approved respirator should be used when necessary.[6]

First Aid Measures
The following diagram outlines the initial steps to be taken in case of accidental exposure.
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Medical Attention
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If not breathing, give artificial respiration.
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Remove contact lenses, if present and easy to do.

Rinse mouth with water.
Do NOT induce vomiting.
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Figure 2. First Aid Procedures for Exposure to 2-(2-Methyl-1,3-dioxolan-2-yl)ethanamine.

Detailed First Aid Protocols:

General Advice: In all cases, show the safety data sheet to the doctor in attendance.[3][10]

If Inhaled: Move the person into fresh air.[5][6][10] If not breathing, give artificial respiration.

[6][10] Consult a physician.[10]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water or shower.[5] Consult a physician.[3][10]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[2][5] Remove

contact lenses if present and easy to do. Continue rinsing.[2][5] Call an ophthalmologist.

If Swallowed: Do NOT induce vomiting.[3][8] Rinse mouth with water.[3][10][11] Never give

anything by mouth to an unconscious person.[3][7][8][10] Consult a physician immediately.[3]

[10]
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Firefighting and Accidental Release Measures
Firefighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][5][6][10][12][13]

Specific Hazards: Vapors are heavier than air and may spread along floors. Vapors may form

explosive mixtures with air.[5] Hazardous combustion products include carbon oxides and

nitrogen oxides.[5][10]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[3]

[5][6][10][12][13]

Accidental Release Measures:

Personal Precautions: Use personal protective equipment.[3][6][13] Avoid breathing vapors,

mist, or gas.[3][5][6][13] Ensure adequate ventilation.[3][6][13] Remove all sources of

ignition.[2][3][5][13]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[6] Do not let

the product enter drains.[6][11]

Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,

earth, Chemizorb®).[2][8] Collect the material in a suitable, closed container for disposal.[5]

[6][10][13] Use spark-proof tools and explosion-proof equipment.[2][5][13]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant.[5] Contaminated

packaging should be disposed of as an unused product.[10] Disposal must be in accordance

with all applicable federal, state, and local environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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